Cas no 658082-99-6 (7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]-)

7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]- structure
658082-99-6 structure
Product name:7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]-
CAS No:658082-99-6
MF:C26H22N6O4
MW:482.490684986115
CID:1693671

7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]-
    • 7-Isoquinolinecarboxamide, 1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(2H-tetrazol-5-yl)phenyl]methyl]-
    • Inchi: 1S/C26H22N6O4/c1-36-23-12-17(4-9-22(23)33)14-27-25(34)20-8-7-18-10-11-32(26(35)21(18)13-20)15-16-2-5-19(6-3-16)24-28-30-31-29-24/h2-13,33H,14-15H2,1H3,(H,27,34)(H,28,29,30,31)
    • InChI Key: BUOGPIBQQCMCRD-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC(C(NCC3=CC=C(O)C(OC)=C3)=O)=C2)C=CN1CC1=CC=C(C2=NNN=N2)C=C1

Computed Properties

  • Exact Mass: 482.17046

Experimental Properties

  • Density: 1.410±0.06 g/cm3(Predicted)
  • PSA: 133.33
  • pka: 4.20±0.10(Predicted)

7-Isoquinolinecarboxamide,1,2-dihydro-N-[(4-hydroxy-3-methoxyphenyl)methyl]-1-oxo-2-[[4-(1H-tetrazol-5-yl)phenyl]methyl]- Related Literature

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